Cas no 1643811-17-9 (9-oxa-6-azaspiro4.5decan-7-one)

• Product Name: 9-oxa-6-azaspiro4.5decan-7-one
• CAS No: 1643811-17-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30240272
• CID: 5210396
• PubChem ID: 130769444
• Update Time: 2025-10-10

9-oxa-6-azaspiro4.5decan-7-one Chemical and Physical Properties

Names and Identifiers

• 9-oxa-6-azaspiro[4.5]decan-7-one
• 9-oxa-6-azaspiro4.5decan-7-one
• Z3300730597
• starbld0042015
• SCHEMBL23123955
• 1643811-17-9
• G73266
• EN300-3116608

• MDL： MFCD30240272
• Inchi： 1S/C8H13NO2/c10-7-5-11-6-8(9-7)3-1-2-4-8/h1-6H2,(H,9,10)
• InChI Key： JPQRHWZCJFWPDG-UHFFFAOYSA-N
• SMILES： C1C2(COCC(=O)N2)CCC1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 9-oxa-6-azaspiro4.5decan-7-one

9-Oxa-6-Azaspiro[4.5]Decan-7-One: A Comprehensive Overview

The compound with CAS No. 1643811-17-9, commonly referred to as 9-Oxa-6-Azaspiro[4.5]Decan-7-One, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This spirocyclic compound is characterized by its unique structure, which includes a seven-membered lactam ring fused to a six-membered ether ring. The spiro arrangement, where two rings share only one atom, contributes to its distinctive chemical properties and potential applications.

9-Oxa-6-Azaspiro[4.5]Decan-7-One has been the subject of extensive research due to its intriguing structural features and potential biological activity. Recent studies have explored its synthesis, stability, and reactivity under various conditions. For instance, researchers have investigated the influence of substituents on the compound's electronic properties and how these modifications can be leveraged to design more efficient drug candidates.

The synthesis of 9-Oxa-6-Azaspiro[4.5]Decan-7-One typically involves multi-step processes that require precise control over reaction conditions. One notable approach involves the cyclization of appropriately substituted diamines or amino alcohols under acidic or basic conditions. These methods have been optimized to achieve high yields and purity, making the compound more accessible for further studies.

From a pharmacological perspective, 9-Oxa-6-Azaspiro[4.5]Decan-7-One has shown promise in preliminary assays targeting various therapeutic areas. For example, recent research has highlighted its potential as a modulator of enzyme activity, particularly in pathways associated with inflammation and neurodegenerative diseases. Its ability to interact with key biomolecules makes it a valuable lead compound for drug discovery efforts.

In addition to its biological applications, 9-Oxa-6-Azaspiro[4.5]Decan-7-One has also been studied for its material science applications. Its rigid spirocyclic structure endows it with unique mechanical properties, which could be exploited in the development of advanced materials such as high-performance polymers or nanomaterials.

Recent advancements in computational chemistry have further enhanced our understanding of 9-Oxa-6-Azaspiro[4.5]Decan-7-One's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its molecular orbitals and bonding characteristics, which are critical for predicting its behavior in chemical reactions.

In conclusion, 9-Oxa-6-Azaspiro[4.5]Decan-7-One (CAS No. 1643811-17-9) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as an important molecule in both academic and industrial settings.